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Compound of Interest

Compound Name: AGI-12026

Cat. No.: B15574180

Essential Safety and Handling of AGI-12026

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling of
AGI-12026, a potent, brain-penetrant dual inhibitor of mutant isocitrate dehydrogenase 1 and 2
(mIDH1/2). In the absence of a specific Safety Data Sheet (SDS), this document is based on
general safety principles for handling novel chemical entities in a research setting. It is
imperative to treat AGI-12026 as a compound with unknown toxicological properties and to
handle it with the utmost care.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical when handling AGI-12026. The
following table summarizes the recommended PPE.
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Protection Type

Recommended Equipment

Purpose

Eye and Face Protection

Safety glasses with side
shields or chemical splash
goggles. A face shield should
be worn when there is a risk of

splashing.

To protect eyes and face from

splashes, and aerosols.

Hand Protection

Nitrile or neoprene gloves.
Double gloving is

recommended.

To prevent skin contact. Check
for any signs of degradation or

tears before and during use.

Body Protection

A fully buttoned laboratory

coat.

To protect skin and clothing

from contamination.

Respiratory Protection

A NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and
particulates should be used
when handling the powder
outside of a certified chemical

fume hood.

To prevent inhalation of the
powder or any potential

aerosols.

Operational Plan: From Receipt to Disposal

A systematic approach to the handling and disposal of AGI-12026 is essential to ensure the

safety of all laboratory personnel.

[EEN

available hazard information.

N

. Storage:

. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the container is properly labeled with the chemical name (AGI-12026) and any

Log the receipt of the chemical in the laboratory's chemical inventory system.
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o Store AGI-12026 in a cool, dry, and well-ventilated area.

o Keep the container tightly sealed.

o Store away from incompatible materials, such as strong oxidizing agents.
3. Handling and Use:

» All handling of AGI-12026 powder should be conducted in a certified chemical fume hood to
minimize inhalation exposure.

» Use dedicated spatulas and weighing papers for handling the compound.

e Avoid generating dust. If weighing directly, use an analytical balance with a draft shield within
the fume hood.

e Prepare solutions in the fume hood.
4. Spill Management:
 In case of a small spill, carefully wipe up the material with absorbent pads.

» For larger spills, evacuate the area and follow the laboratory's emergency spill response
procedures.

» All materials used for spill cleanup should be treated as hazardous waste.
5. Disposal:

» Dispose of all waste materials contaminated with AGI-12026, including empty containers,
weighing papers, and used PPE, as hazardous chemical waste.

o Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow and Signaling Pathway

The following diagrams illustrate the general experimental workflow for handling AGI-12026
and its known mechanism of action.
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Figure 1. A step-by-step workflow for the safe handling of AGI-12026 in a laboratory setting.
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AGI-12026 has been identified as a dual inhibitor of mutant isocitrate dehydrogenase 1
(mIDH1) and 2 (mIDH2). These mutations are found in certain cancers and lead to the

production of the oncometabolite 2-hydroxyglutarate (2-HG). By inhibiting these mutant
enzymes, AGI-12026 blocks the production of 2-HG.

AGI-12026 Mechanism of Action
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Figure 2. AGI-12026 inhibits mutant IDH1/2, blocking the production of the oncometabolite 2-
HG.

This information is intended to provide a foundation for the safe handling of AGI-12026. It is
crucial to supplement this guidance with a thorough risk assessment specific to your
laboratory's procedures and to always adhere to your institution's safety protocols.

 To cite this document: BenchChem. [Personal protective equipment for handling AGI-12026].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15574180#personal-protective-equipment-for-
handling-agi-12026]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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